
In-Depth Technical Guide to m-PEG5-
triethoxysilane: Chemical Properties, Structure,

and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: m-PEG5-triethoxysilane

Cat. No.: B1193054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of m-PEG5-triethoxysilane. The information is curated for researchers and

professionals in the fields of materials science, drug delivery, and biotechnology. This

document includes a summary of quantitative data, detailed experimental protocols, and

visualizations to facilitate a deeper understanding of this versatile molecule.

Core Chemical Properties and Structure
m-PEG5-triethoxysilane, with the CAS number 2243566-42-7, is a polyethylene glycol (PEG)

derivative that features a methoxy-terminated PEG chain and a reactive triethoxysilane group.

[1] The structure incorporates an amide linkage, connecting the PEG chain to a propyl-

triethoxysilane moiety. This heterobifunctional architecture allows for its use in a variety of

bioconjugation and surface modification applications. The hydrophilic PEG linker can enhance

the solubility of conjugated molecules in aqueous media and improve the hydrophilicity of

surfaces.[1]

Chemical Structure
The chemical structure of m-PEG5-triethoxysilane is formally named N-(3-

(triethoxysilyl)propyl)-2,5,8,11,14-pentaoxaheptadecan-17-amide.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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